ethyl 2-(2-(benzo[d]oxazol-2-ylthio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate

• IUPAC Name: ethyl 2-[[2-(1,3-benzoxazol-2-ylsulfanyl)acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• InChI: InChI=1S/C21H22N2O4S2/c1-2-26-20(25)18-13-8-4-3-5-11-16(13)29-19(18)23-17(24)12-28-21-22-14-9-6-7-10-15(14)27-21/h6-7,9-10H,2-5,8,11-12H2,1H3,(H,23,24)
• InChI Key: DXHGGJPAZCXVDS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCCC2)NC(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C21H22N2O4S2
• Molecular Weight: 430.5 g/mol

Description

The compound contains a benzoxazole moiety, which is a heterocyclic compound consisting of a fused benzene and oxazole ring. Benzoxazole derivatives have been studied for their wide spectrum of pharmacological activities such as antibacterial, antifungal, anticancer, anti-inflammatory, and more.

Synthesis Analysis

While the specific synthesis pathway for this compound isn’t available, benzoxazole derivatives are typically synthesized from 2-aminophenols. The presence of other functional groups in the compound, such as the thiophene and acetamido groups, would likely require additional synthetic steps.

Molecular Structure Analysis

The compound’s structure is characterized by the presence of benzoxazole, thiophene, and acetamido moieties. These groups could potentially participate in various chemical reactions depending on the conditions.

Scientific Research Applications

Synthesis Methodologies

A significant aspect of research on this compound involves innovative synthesis methods. For example, compounds with related structures have been synthesized through interactions between specific acetate derivatives and various arylidinemalononitrile derivatives in certain solvents, demonstrating the versatility of these chemical reactions in producing a wide range of derivatives with potential applications in medicinal chemistry and materials science (Mohamed, 2014); (Mohamed, 2021).

Applications in Material Science

Research on compounds structurally related to ethyl 2-(2-(benzo[d]oxazol-2-ylthio)acetamido)-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate also includes applications in material science. For instance, the synthesis of fused 1-Sila-, 1-Germa-, and 1-Selenacyclohepta-2,4,6-trienes containing two fused benzo[b]thiophene units suggests potential applications in creating novel materials with unique electronic and photophysical properties (Shirani & Janosik, 2008).

Antimicrobial and Antioxidant Applications

Another area of interest is the exploration of antimicrobial and antioxidant activities. Compounds synthesized from related chemical frameworks have shown excellent antibacterial and antifungal properties, as well as remarkable antioxidant potential. This suggests that derivatives of this compound could potentially be developed into novel antimicrobial and antioxidant agents (Raghavendra et al., 2016).

Mechanism of Action

Target of Action

Benzoxazole derivatives, which this compound is a part of, have been found to exhibit a wide spectrum of pharmacological activities such as antibacterial , antifungal , anticancer , and anti-inflammatory effects. These activities suggest that the compound may interact with a variety of biological targets.

Mode of Action

Benzoxazole derivatives have been found to interact with biological receptors due to their structural similarity to the nucleic bases adenine and guanine . This allows them to easily interact with biological receptors, potentially influencing a variety of biochemical processes.

Biochemical Pathways

For instance, its antibacterial and antifungal activities suggest that it may interfere with the growth and reproduction of bacteria and fungi . Its anticancer activity suggests that it may also influence cell proliferation and apoptosis .

Result of Action

For instance, its antibacterial and antifungal activities suggest that it may inhibit the growth and reproduction of bacteria and fungi . Its anticancer activity suggests that it may also inhibit cell proliferation and induce apoptosis in cancer cells .